Cas no 2228509-03-1 (tert-butyl N-{1-1-(aminooxy)propan-2-ylcyclohexyl}carbamate)

• Product Name: tert-butyl N-{1-1-(aminooxy)propan-2-ylcyclohexyl}carbamate
• CAS No: 2228509-03-1
• MF: C₁₄H₂₈N₂O₃
• MW: 272.383724212646
• CID: 6428507
• PubChem ID: 165622356
• Update Time: 2025-11-06

tert-butyl N-{1-1-(aminooxy)propan-2-ylcyclohexyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{1-1-(aminooxy)propan-2-ylcyclohexyl}carbamate
• tert-butyl N-{1-[1-(aminooxy)propan-2-yl]cyclohexyl}carbamate
• 2228509-03-1
• EN300-1884105

• Inchi： 1S/C14H28N2O3/c1-11(10-18-15)14(8-6-5-7-9-14)16-12(17)19-13(2,3)4/h11H,5-10,15H2,1-4H3,(H,16,17)
• InChI Key： IKFOMGLWJYBTPW-UHFFFAOYSA-N
• SMILES： O(CC(C)C1(CCCCC1)NC(=O)OC(C)(C)C)N

Computed Properties

• Exact Mass: 272.20999276g/mol
• Monoisotopic Mass: 272.20999276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 73.6Ų

Additional information on tert-butyl N-{1-1-(aminooxy)propan-2-ylcyclohexyl}carbamate

Recent Advances in the Synthesis and Applications of tert-butyl N-{1-1-(aminooxy)propan-2-ylcyclohexyl}carbamate (CAS: 2228509-03-1)

In recent years, the compound tert-butyl N-{1-1-(aminooxy)propan-2-ylcyclohexyl}carbamate (CAS: 2228509-03-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various applications, including drug discovery, proteomics, and bioconjugation. The tert-butyl carbamate group serves as a protective moiety, while the aminooxy functionality enables selective reactions with carbonyl groups, making it a versatile tool in synthetic chemistry and bioconjugation strategies.

A recent study published in the Journal of Medicinal Chemistry explored the synthetic pathways and optimization strategies for tert-butyl N-{1-1-(aminooxy)propan-2-ylcyclohexyl}carbamate. The researchers highlighted the importance of this compound as a key intermediate in the synthesis of hydroxylamine-containing molecules, which are increasingly used in the development of novel therapeutics. The study reported a high-yield, scalable synthesis method that minimizes side reactions and improves overall efficiency, addressing previous challenges in the production of this compound.

Another significant advancement was reported in the field of targeted drug delivery. A research team from MIT demonstrated the utility of tert-butyl N-{1-1-(aminooxy)propan-2-ylcyclohexyl}carbamate in the development of antibody-drug conjugates (ADCs). The aminooxy group of the compound was utilized to form stable oxime linkages with ketone-functionalized antibodies, enabling precise and efficient conjugation of cytotoxic payloads. This approach offers advantages over traditional lysine or cysteine-based conjugation methods, such as improved homogeneity and controlled drug-to-antibody ratios, which are critical for ADC efficacy and safety.

In proteomics research, tert-butyl N-{1-1-(aminooxy)propan-2-ylcyclohexyl}carbamate has been employed as a reagent for selective protein labeling. A study in Nature Chemical Biology detailed its use in chemoselective ligation strategies, where the aminooxy group reacts specifically with aldehyde or ketone tags introduced into proteins. This method enables site-specific modification of proteins for applications such as fluorescence labeling, mass spectrometry-based proteomics, and the study of protein-protein interactions. The researchers emphasized the compound's stability and selectivity, which make it superior to other labeling reagents in certain experimental contexts.

Looking forward, the applications of tert-butyl N-{1-1-(aminooxy)propan-2-ylcyclohexyl}carbamate are expected to expand further. Ongoing research is exploring its potential in the development of novel bioconjugation techniques, targeted therapeutics, and chemical probes for biological studies. As synthetic methods continue to improve and new applications are discovered, this compound is likely to remain an important tool in chemical biology and pharmaceutical research. Future studies may focus on optimizing its reactivity profile, exploring new derivatives, and translating its applications into clinical settings.